Cas no 1361386-73-3 (6-tert-butyl-2,3-dihydroisoindol-1-one)

• Product Name: 6-tert-butyl-2,3-dihydroisoindol-1-one
• CAS No: 1361386-73-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD20278286
• CID: 2145734
• PubChem ID: 58124096
• Update Time: 2025-10-31

6-tert-butyl-2,3-dihydroisoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butylisoindolin-1-one
• 6-tert-Butyl-2,3-dihydro-isoindol-1-one
• 6-t-Butyl-2,3-dihydro-isoindol-1-one
• CS-0341685
• MFCD20278286
• LQYQSZCUZSBNNP-UHFFFAOYSA-N
• SCHEMBL12220207
• 1361386-73-3
• 6-(tert-Butyl)isoindolin-1-one
• DB-318186
• 6-tert-butyl-2,3-dihydro-1H-isoindol-1-one
• SB33034
• 6-TERT-BUTYL-2,3-DIHYDROISOINDOL-1-ONE
• 6-tert-butyl-2,3-dihydroisoindol-1-one

• MDL： MFCD20278286
• Inchi： 1S/C12H15NO/c1-12(2,3)9-5-4-8-7-13-11(14)10(8)6-9/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： LQYQSZCUZSBNNP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CN1)C(C)(C)C

Computed Properties

• Exact Mass: 189.115364102Da
• Monoisotopic Mass: 189.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-tert-butyl-2,3-dihydroisoindol-1-one

Recent Advances in the Study of 6-tert-butyl-2,3-dihydroisoindol-1-one (CAS: 1361386-73-3) in Chemical Biology and Pharmaceutical Research

The compound 6-tert-butyl-2,3-dihydroisoindol-1-one (CAS: 1361386-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-tert-butyl-2,3-dihydroisoindol-1-one, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability and scalability, which are critical for industrial applications. Furthermore, the study identified several derivatives with enhanced pharmacokinetic properties, suggesting potential for further optimization.

In terms of biological activity, recent findings indicate that 6-tert-butyl-2,3-dihydroisoindol-1-one exhibits notable inhibitory effects on specific enzymatic targets, including kinases involved in inflammatory pathways. A preclinical study demonstrated its efficacy in reducing cytokine production in murine models, suggesting potential applications in treating autoimmune diseases. These results were corroborated by in vitro assays, which showed dose-dependent inhibition of key inflammatory markers.

Another area of interest is the compound's role in cancer research. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 6-tert-butyl-2,3-dihydroisoindol-1-one derivatives selectively target cancer cell lines by modulating apoptosis-related proteins. The study revealed that these compounds induce programmed cell death in leukemia cells while sparing healthy counterparts, highlighting their therapeutic potential. Mechanistic studies using CRISPR-Cas9 knockout models further elucidated the underlying pathways.

Despite these promising findings, challenges remain in the clinical translation of 6-tert-butyl-2,3-dihydroisoindol-1-one. Pharmacokinetic studies indicate moderate bioavailability, necessitating formulation improvements. Additionally, toxicity profiles in long-term animal studies are currently under investigation. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 6-tert-butyl-2,3-dihydroisoindol-1-one (CAS: 1361386-73-3) represents a versatile scaffold with broad applications in drug discovery. Recent advances in synthesis, biological evaluation, and mechanistic understanding underscore its potential as a lead compound for various therapeutic areas. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.